2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione
CAS No.:
Cat. No.: VC15022843
Molecular Formula: C18H18N6O2
Molecular Weight: 350.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H18N6O2 |
|---|---|
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | 8-butyl-2-(5-methyl-1H-1,2,4-triazol-3-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione |
| Standard InChI | InChI=1S/C18H18N6O2/c1-3-4-7-23-8-5-14-12(16(23)25)10-13-15(20-14)6-9-24(17(13)26)18-19-11(2)21-22-18/h5-6,8-10H,3-4,7H2,1-2H3,(H,19,21,22) |
| Standard InChI Key | RXDSLRVHWCLUDB-UHFFFAOYSA-N |
| Canonical SMILES | CCCCN1C=CC2=NC3=C(C=C2C1=O)C(=O)N(C=C3)C4=NNC(=N4)C |
Introduction
2-Butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b] naphthyridine-1,9(2H,8H)-dione is a complex organic compound characterized by its unique structure, which combines a pyrido[4,3-b] naphthyridine core with a triazole moiety. This compound features a butyl group and a 3-methyl-1H-1,2,4-triazole substituent, contributing to its potential biological and chemical activities.
Structural Features and Reactivity
The compound's structure includes a pyrido[4,3-b] naphthyridine backbone, which is known for its pharmacological properties, including antitumor and anti-inflammatory activities. The presence of the triazole ring is significant due to its known antimicrobial and antifungal properties. The reactivity of this compound can be explored through various chemical transformations typical for triazole and naphthyridine derivatives, which may include reactions that enhance its biological activity or alter its physical properties.
Synthesis and Potential Applications
The synthesis of 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b] naphthyridine-1,9(2H,8H)-dione can be achieved through multi-step synthetic routes. Each step must be optimized for yield and purity to ensure successful synthesis. The potential applications of this compound span various fields, including therapeutic applications against fungal infections or cancer, given the antifungal properties of triazoles and the antitumor activities associated with naphthyridines.
Comparison with Similar Compounds
Several compounds share structural features with 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b] naphthyridine-1,9(2H,8H)-dione. Here is a comparison table highlighting some notable examples:
The uniqueness of 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b] naphthyridine-1,9(2H,8H)-dione lies in its combination of both naphthyridine and triazole functionalities within a single molecular framework, which may enhance its biological activity compared to compounds that possess only one of these features.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume